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Compound of Interest

Compound Name:
Ethanol, 2-[(3-

aminophenyl)sulfonyl]-

Cat. No.: B112728 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethanol, 2-[(3-
aminophenyl)sulfonyl]- (CAS Number: 5246-57-1)[1]. Adherence to these protocols is vital for

ensuring a safe laboratory environment and minimizing exposure risks.

Chemical Identifier and Hazard Information:

Identifier Value

IUPAC Name 2-(3-aminophenyl)sulfonyl)ethanol[1]

CAS Number 5246-57-1[1]

Molecular Formula C8H11NO3S[1]

Molecular Weight 201.25 g/mol [1]

Primary Hazards
Skin irritation, serious eye irritation, and

potential respiratory irritation.

Occupational Exposure Limits:

No specific occupational exposure limits (OELs) have been established for Ethanol, 2-[(3-
aminophenyl)sulfonyl]-. Therefore, it is imperative to handle this compound with care,

adhering to the principle of keeping exposure as low as reasonably achievable. For the related
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compound ethanol, the Occupational Safety and Health Administration (OSHA) Permissible

Exposure Limit (PEL) and the National Institute for Occupational Safety and Health (NIOSH)

Recommended Exposure Limit (REL) are both a Time-Weighted Average (TWA) of 1000 ppm

(1900 mg/m3)[2].

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Ethanol, 2-[(3-aminophenyl)sulfonyl]-.

Body Part
Personal Protective

Equipment

Specifications and Best

Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

frequently, especially if

contaminated[3].

Eyes
Safety glasses with side

shields or safety goggles

In situations with a higher risk

of splashing, a face shield

should be worn in addition to

safety glasses or goggles[4][5].

Body Laboratory coat

A flame-resistant lab coat is

advisable. Ensure it is fully

buttoned.

Respiratory N95 or N-100 respirator

A respirator should be used

when working with fine

powders outside of a chemical

fume hood or when there is a

potential for aerosol

generation[4].
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Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Before handling, thoroughly review the Safety Data Sheet (SDS) for Ethanol, 2-[(3-
aminophenyl)sulfonyl]-.

Ensure a chemical fume hood is available and functioning correctly.

Verify that an emergency eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE) Donning:

Put on a laboratory coat, ensuring it is fully fastened.

Don the appropriate chemical-resistant gloves.

Wear safety glasses with side shields or safety goggles.

Chemical Handling:

Conduct all weighing and transferring operations of solid Ethanol, 2-[(3-
aminophenyl)sulfonyl]- within a certified chemical fume hood to minimize inhalation

exposure.

Handle the chemical carefully to avoid generating dust.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Thoroughly wash hands with soap and water after handling the chemical, even if gloves

were worn.

Clean all contaminated surfaces and equipment after use.
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Emergency Procedures
Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with

copious amounts of soap and water for at least 15 minutes[6]. Seek medical attention if

irritation persists.

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15-

20 minutes, holding the eyelids open[7]. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if respiratory irritation or other symptoms develop.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
Ethanol, 2-[(3-aminophenyl)sulfonyl]- and any materials contaminated with it must be

disposed of as hazardous waste.

Waste Collection:

Collect all waste containing Ethanol, 2-[(3-aminophenyl)sulfonyl]- in a designated,

clearly labeled, and sealable hazardous waste container.

The container must be made of a material compatible with the chemical.

Waste Segregation:

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Storage:

Store the sealed waste container in a well-ventilated, designated hazardous waste storage

area away from incompatible materials.
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Final Disposal:

Arrange for the disposal of the hazardous waste through a licensed professional waste

disposal service in accordance with all local, regional, and national regulations. Under no

circumstances should this chemical be disposed of down the drain[8].

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Ethanol, 2-[(3-
aminophenyl)sulfonyl]-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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